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Compound of Interest

Compound Name: Dehydro Nifedipine-13C,d3

Cat. No.: B12363714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Dehydro Nifedipine-13C,d3. Given that specific safety data for this isotopically labeled

compound is not readily available, the following guidance is based on the safety protocols for

the parent compound, Nifedipine, and structurally related hazardous compounds. Dehydro

Nifedipine is a metabolite of Nifedipine, a potent calcium channel blocker.[1][2] It is crucial to

handle this compound with care in a laboratory setting to minimize exposure and ensure

personal safety.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to prevent exposure

through inhalation, ingestion, or skin contact.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

[3][4]

Prevents skin contact and

absorption. Aromatic nitro

compounds can be toxic upon

dermal exposure.[3]

Eye and Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles.[5] A face shield

should be worn if there is a

splash hazard.[3]

Protects against accidental

splashes and contact with dust

particles, which can cause

serious eye irritation.[3]

Body Protection

A flame-resistant or standard

laboratory coat worn over long

pants and closed-toe shoes.[3]

[6]

Provides a barrier against

spills and contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

is necessary when engineering

controls like a fume hood are

not available or are insufficient

to control airborne dust.[3]

Minimizes the risk of

respiratory tract irritation and

systemic toxicity.

Operational Plan: Handling and Storage
Adherence to a strict operational plan is crucial for the safe handling and storage of Dehydro
Nifedipine-13C,d3.

Engineering Controls:

Always handle Dehydro Nifedipine-13C,d3 in a certified chemical fume hood to minimize

inhalation exposure.[3]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[3]

Safe Handling Practices:
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Avoid the generation of dust.

Wash hands thoroughly after handling, even if gloves were worn.[3][4]

Do not eat, drink, or smoke in the laboratory.[3][7][8]

All containers should be clearly labeled.[3]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[3]

Keep containers tightly closed when not in use.[3][4]

Disposal Plan
Proper disposal of Dehydro Nifedipine-13C,d3 and contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste materials, including contaminated PPE (gloves, lab coats), disposable

labware (weighing boats, pipette tips), and any unused compound, in a designated and

clearly labeled hazardous waste container.[5]

Do not mix with other waste streams unless compatibility has been confirmed.[3]

Disposal Method:

Dispose of the hazardous waste through a licensed waste disposal company. Follow all local,

state, and federal regulations for hazardous waste disposal.

Experimental Workflow
The following diagram outlines the standard procedure for handling Dehydro Nifedipine-
13C,d3 in a laboratory setting.
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Caption: Workflow for Safe Handling of Dehydro Nifedipine-13C,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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